Cas no 32074-65-0 (2,6-Pyridinedicarboxylicacid,4-[2-[(2S)-2-carboxy-2,3-dihydro-6-hydroxy-5-[[6-O-[(2E)-3-(4-hydroxy-3-methoxyphenyl)-1-oxo-2-propen-1-yl]-b-D-glucopyranosyl]oxy]-1H-indol-1-yl]ethenyl]-2,3-dihydro-,(2S)-)

• Product name: 2,6-Pyridinedicarboxylicacid,4-[2-[(2S)-2-carboxy-2,3-dihydro-6-hydroxy-5-[[6-O-[(2E)-3-(4-hydroxy-3-methoxyphenyl)-1-oxo-2-propen-1-yl]-b-D-glucopyranosyl]oxy]-1H-indol-1-yl]ethenyl]-2,3-dihydro-,(2S)-
• CAS No: 32074-65-0
• MF: C₃₄H₃₄N₂O₁₆
• MW: 726.63756
• CID: 314345
• PubChem ID: 11953909

2,6-Pyridinedicarboxylicacid,4-[2-[(2S)-2-carboxy-2,3-dihydro-6-hydroxy-5-[[6-O-[(2E)-3-(4-hydroxy-3-methoxyphenyl)-1-oxo-2-propen-1-yl]-b-D-glucopyranosyl]oxy]-1H-indol-1-yl]ethenyl]-2,3-dihydro-,(2S)- Chemical and Physical Properties

Names and Identifiers

• 2,6-Pyridinedicarboxylicacid,4-[2-[(2S)-2-carboxy-2,3-dihydro-6-hydroxy-5-[[6-O-[(2E)-3-(4-hydroxy-3-methoxyphenyl)-1-oxo-2-propen-1-yl]-b-D-glucopyranosyl]oxy]-1H-indol-1-yl]ethenyl]-2,3-dihydro-,(2S)-
• (2S)-1-[(2E)-2-[(2S)-2,6-dicarboxy-2,3-dihydro-1H-pyridin-4-ylidene]ethylidene]-6-hydroxy-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(E)-3-(4-hydroxy-3-methoxyphenyl)prop-2-enoyl]oxymethyl]oxan-2-yl]oxy
• 2,6-Pyridinedicarboxylicacid,4-[2-[(2S)-2-carboxy-2,3-dihydro-6-hydroxy-5-[[6-O-[(2E)-3-(4-hydroxy-3-methoxyphenyl)-1-oxo-2-propen-1-yl]-b-D-glucopyranosyl]oxy]-1H-indol-1-yl]ethenyl]-2,3-dihydro-,(2S
• (2S)-1-[(2E)-2-[(2S)-2,6-dicarboxy-2,3-dihydro-1H-pyridin-4-ylidene]ethylidene]-6-hydroxy-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(E)-3-(4-hydroxy-3-methoxy-phenyl)prop-2-enoyl]oxymethyl]tetrahydropyran-2-yl]oxy-indolin-1-ium-2-carboxylate
• C08552
• Lampranthin II
• CHEBI:6368
• 32074-65-0
• (2S)-1-[(2E)-2-[(2S)-2,6-dicarboxy-2,3-dihydro-1H-pyridin-4-ylidene]ethylidene]-6-hydroxy-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(E)-3-(4-hydroxy-3-methoxyphenyl)prop-2-enoyl]oxymethyl]oxan-2-yl]oxy-2,3-dihydroindol-1-ium-2-carboxylate
• DTXSID10474612
• Q27107169

• Inchi： InChI=1S/C34H34N2O16/c1-49-24-10-15(2-4-22(24)37)3-5-27(39)50-14-26-28(40)29(41)30(42)34(52-26)51-25-12-17-11-21(33(47)48)36(20(17)13-23(25)38)7-6-16-8-18(31(43)44)35-19(9-16)32(45)46/h2-8,10,12-13,19,21,26,28-30,34,40-42H,9,11,14H2,1H3,(H5,37,38,39,43,44,45,46,47,48)/t19-,21-,26+,28+,29-,30+,34+/m0/s1
• InChI Key： BRMDRKOAVZEJCS-WPUGSIMNSA-N
• SMILES： COC1C=C(/C=C/C(OC[C@H]2O[C@@H](OC3C=C4C(/[N+](/[C@@H](C4)C([O-])=O)=C\C=C4\C[C@@H](C(=O)O)NC(C(=O)O)=C\4)=CC=3O)[C@H](O)[C@@H](O)[C@@H]2O)=O)C=CC=1O

Computed Properties

• Exact Mass: 726.19083300g/mol
• Monoisotopic Mass: 726.19083300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 52
• Rotatable Bond Count: 11
• Complexity: 1470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 285Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Betalains Betacyanins and derivatives